Cas no 2227840-89-1 (rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol)
Technical Introduction:
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol is a chiral cyclopentanol derivative featuring a 2-chlorophenyl substituent at the 2-position. This compound is of interest in synthetic and medicinal chemistry due to its stereochemical complexity and potential as a building block for pharmaceuticals or catalysts. The presence of both hydroxyl and chlorophenyl groups offers versatile reactivity for further functionalization, enabling applications in asymmetric synthesis or ligand design. Its racemic form allows for broad utility in exploratory research, while the defined (1R,2S) stereoisomer can be isolated for enantioselective studies. The compound’s stability and well-characterized structure make it a reliable intermediate for methodological development.
2227840-89-1 structure
Product Name:rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol
CAS No:2227840-89-1
MF:C11H13ClO
MW:196.673322439194
CID:5569686
PubChem ID:94503763
Update Time:2025-06-07
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1637081
- rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol
- 2227840-89-1
-
- Inchi： 1S/C11H13ClO/c12-10-6-2-1-4-8(10)9-5-3-7-11(9)13/h1-2,4,6,9,11,13H,3,5,7H2/t9-,11+/m0/s1
- InChI Key： HSRWXLKBFCBATF-GXSJLCMTSA-N
- SMILES： ClC1C=CC=CC=1[C@@H]1CCC[C@H]1O
Computed Properties
- Exact Mass: 196.0654927g/mol
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1637081-0.05g |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 0.05g |
$647.0 | 2023-07-10 | ||
| Enamine | EN300-1637081-0.1g |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 0.1g |
$678.0 | 2023-07-10 | ||
| Enamine | EN300-1637081-0.25g |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 0.25g |
$708.0 | 2023-07-10 | ||
| Enamine | EN300-1637081-0.5g |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 0.5g |
$739.0 | 2023-07-10 | ||
| Enamine | EN300-1637081-1.0g |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 1.0g |
$770.0 | 2023-07-10 | ||
| Enamine | EN300-1637081-2.5g |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 2.5g |
$1509.0 | 2023-07-10 | ||
| Enamine | EN300-1637081-5.0g |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 5.0g |
$2235.0 | 2023-07-10 | ||
| Enamine | EN300-1637081-10.0g |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 10.0g |
$3315.0 | 2023-07-10 | ||
| Enamine | EN300-1637081-50mg |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 50mg |
$348.0 | 2023-09-22 | ||
| Enamine | EN300-1637081-100mg |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol |
2227840-89-1 | 100mg |
$364.0 | 2023-09-22 |
rac-(1R,2S)-2-(2-chlorophenyl)cyclopentan-1-ol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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